![molecular formula C11H17F3N2O2 B3180060 N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide CAS No. 124022-79-3](/img/structure/B3180060.png)
N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide
Overview
Description
N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide is a chemical compound with the CAS Number: 124022-79-3 . It has a molecular weight of 266.26 and its linear formula is C11H17F3N2O2 . The compound is typically in the form of a white to yellow solid .
Molecular Structure Analysis
The InChI code for N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide is 1S/C11H17F3N2O2/c1-2-9(17)15-7-5-3-4-6-8-16-10(18)11(12,13)14/h2H,1,3-8H2,(H,15,17)(H,16,18) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide is a white to yellow solid . It has a molecular weight of 266.26 and its linear formula is C11H17F3N2O2 .Scientific Research Applications
Food Safety and Analysis
“N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide” could potentially be used in the analysis of acrylamide in foods . Acrylamide is classified as a toxic food contaminant, and it is formed in carbohydrate-rich food when heated > 120 °C through the Maillard reaction . The main parameters that affect acrylamide formation in foods are the composition of the raw food, and time–temperature of food processing .
Metabolite Analysis
This compound could also be used in the study of acrylamide metabolites . Acrylamide is metabolized in vivo by two pathways, the first being biotransformation via cytochrome P450 2E1 (CYP2E1) to produce glycidamide (GA); the second pathway is coupled to glutathione in the presence of glutathione S-transferase (GST): acrylamide to N-Acetyl-S-(2-carbamoylethyl)-L-cysteine (AAMA) .
Chemical Synthesis
“N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide” could potentially be used in chemical synthesis . For example, 2,2,2-Trifluoroacetamide is used in a convenient alternative to the Gabriel synthesis of primary amines from halides by N-alkylation followed by cleavage of the readily-hydrolyzed trifluoroacetyl group and for improved N-alkylation under phase-transfer conditions allowing successive alkylation with different alkyl groups .
Biomedical Research
This compound could potentially be used in biomedical research . For example, Polyacrylamide (PA) gels have been widely used to study cell-ECM mechanical interactions .
properties
IUPAC Name |
N-[6-[(2,2,2-trifluoroacetyl)amino]hexyl]prop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17F3N2O2/c1-2-9(17)15-7-5-3-4-6-8-16-10(18)11(12,13)14/h2H,1,3-8H2,(H,15,17)(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPSMJZHSDCFBJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCCCCCCNC(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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